Cas no 1784662-28-7 (2-(Difluoromethyl)-1-benzothiophene-6-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-1-benzothiophene-6-carboxylic acid
• CAS No: 1784662-28-7
• MF: C₁₀H₆F₂O₂S
• MW: 228.215248584747
• CID: 6252972
• PubChem ID: 84691766
• Update Time: 2025-10-31

2-(Difluoromethyl)-1-benzothiophene-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-1-benzothiophene-6-carboxylic acid
• EN300-6510101
• 1784662-28-7

• Inchi： 1S/C10H6F2O2S/c11-9(12)8-3-5-1-2-6(10(13)14)4-7(5)15-8/h1-4,9H,(H,13,14)
• InChI Key： SQXNVVHFSPTGKL-UHFFFAOYSA-N
• SMILES： S1C(C(F)F)=CC2C=CC(C(=O)O)=CC1=2

Computed Properties

• Exact Mass: 228.00565693g/mol
• Monoisotopic Mass: 228.00565693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65.5Ų

Additional information on 2-(Difluoromethyl)-1-benzothiophene-6-carboxylic acid

Recent Advances in the Study of 2-(Difluoromethyl)-1-benzothiophene-6-carboxylic acid (CAS: 1784662-28-7)

2-(Difluoromethyl)-1-benzothiophene-6-carboxylic acid (CAS: 1784662-28-7) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic carboxylic acid derivative, characterized by its difluoromethyl and benzothiophene moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of research involving this compound is its role as a building block for the synthesis of novel small-molecule inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-(Difluoromethyl)-1-benzothiophene-6-carboxylic acid serves as a versatile intermediate for the development of kinase inhibitors. The difluoromethyl group was found to enhance the metabolic stability of the resulting compounds, while the benzothiophene core contributed to improved binding affinity to target proteins.

In addition to its applications in kinase inhibitor development, recent investigations have explored the compound's potential in antimicrobial therapies. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-(Difluoromethyl)-1-benzothiophene-6-carboxylic acid exhibited potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a scaffold for novel antibiotics.

The synthetic routes to 2-(Difluoromethyl)-1-benzothiophene-6-carboxylic acid have also been optimized in recent years. A team from the University of Tokyo developed a more efficient, one-pot synthesis method that significantly improved the yield and purity of the compound (Chemical Communications, 2023). This advancement has facilitated broader access to the compound for research purposes and has enabled more extensive structure-activity relationship studies.

From a pharmacological perspective, the compound's pharmacokinetic properties have been the subject of several recent investigations. Studies have shown that the difluoromethyl group contributes to favorable absorption and distribution characteristics, while the carboxylic acid moiety allows for easy derivatization to improve solubility and bioavailability. These properties make 2-(Difluoromethyl)-1-benzothiophene-6-carboxylic acid an attractive candidate for further drug development efforts.

Looking forward, researchers are particularly interested in exploring the compound's potential in targeted cancer therapies. Preliminary in vitro studies have demonstrated selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. The mechanism of action appears to involve interference with cellular signaling pathways, though further research is needed to fully elucidate these effects.

In conclusion, 2-(Difluoromethyl)-1-benzothiophene-6-carboxylic acid (CAS: 1784662-28-7) represents a promising chemical scaffold with diverse applications in medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery. As research continues, we anticipate seeing more derivatives of this compound entering preclinical and clinical development stages, potentially leading to new therapeutic options for various diseases.